Cas no 2703779-94-4 (ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703779-94-4
• MF: C₁₄H₁₈INO₄
• MW: 391.201496601105
• MDL: MFCD34551086
• CID: 5615808
• PubChem ID: 165946159
• Update Time: 2025-07-14

ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-33049708
• 2703779-94-4
• ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34551086
• Inchi： 1S/C14H18INO4/c1-4-18-12(17)14-5-13(6-14,7-15)19-11(14)10-8(2)16-20-9(10)3/h11H,4-7H2,1-3H3
• InChI Key： IPPULZRAGBVRIN-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(C3C(C)=NOC=3C)O1)C2

Computed Properties

• Exact Mass: 391.02806g/mol
• Monoisotopic Mass: 391.02806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Introduction to Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703779-94-4)

Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, identified by its CAS number 2703779-94-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex bicyclic structure, which contributes to its unique chemical properties and potential biological activities.

The molecular framework of Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate incorporates several key structural motifs that are of particular interest to researchers. The presence of an iodomethyl group at the 1-position and a carboxylate ester at the 4-position provides distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of a 3,5-dimethyl-1,2-oxazole ring enhances the compound's electronic properties and influences its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The bicyclic structure of Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate aligns well with this trend, as such scaffolds are frequently found in biologically active molecules. The oxazole ring, in particular, is known for its role in various pharmacophores due to its ability to engage in hydrogen bonding and π-stacking interactions.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The iodomethyl group serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl or vinyl groups, expanding the structural diversity of derivatives derived from this compound. Such modifications can be crucial in optimizing pharmacokinetic properties and enhancing target binding affinity.

The synthesis of Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic core requires careful planning and execution to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cyclizations and regioselective functionalization have been employed to achieve the desired molecular architecture.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their broad spectrum of biological activities. The oxazole derivative present in this compound has shown promise in various preclinical models as a modulator of enzyme activity and receptor binding. The dimethyl substitution on the oxazole ring further fine-tunes its electronic properties, potentially enhancing its interaction with biological targets.

The iodomethyl group at the 1-position not only serves as a synthetic handle but also contributes to the overall reactivity of the molecule. This feature has been exploited in several research endeavors aimed at developing novel therapeutic agents. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce diverse aryl groups at this position, leading to a series of derivatives with tailored biological profiles.

In conclusion, Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703779-94-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.